Cas no 2171286-46-5 (2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid
• CAS No: 2171286-46-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6197223
• PubChem ID: 165562145
• Update Time: 2025-08-02

2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid
• 2171286-46-5
• 2-{3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclobutyl}acetic acid
• EN300-1579029

• Inchi： 1S/C27H32N2O5/c1-16(2)24(14-25(30)28-18-11-17(12-18)13-26(31)32)29-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23-24H,11-15H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,24-/m1/s1
• InChI Key： XSJHEXONFBOWPN-YOHDVBOVSA-N
• SMILES： OC(CC1CC(C1)NC(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid

Comprehensive Analysis of 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid (CAS No. 2171286-46-5)

The compound 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid (CAS No. 2171286-46-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a cyclobutyl core and a 9H-fluoren-9-yl protecting group, makes it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential role in modulating biological pathways, particularly in the development of targeted therapies.

One of the key features of 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid is its stereospecificity, which is critical for achieving desired pharmacological effects. The (3R) configuration ensures compatibility with enzymatic systems, making it a preferred choice for peptide coupling reactions. Recent advancements in solid-phase peptide synthesis (SPPS) have further highlighted the importance of such protected amino acid derivatives, as they enable the efficient assembly of complex peptides with high purity.

In the context of current trends, the demand for custom peptide synthesis and small molecule therapeutics has surged, driven by the growing interest in personalized medicine. The compound’s Fmoc-protected amino acid moiety aligns with these trends, as it is widely used in peptide drug development. Additionally, its cyclobutyl ring contributes to enhanced metabolic stability, a property highly sought after in the design of next-generation therapeutics.

From a synthetic chemistry perspective, 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid offers versatility in organic transformations. Its carboxylic acid functionality allows for further derivatization, enabling the creation of novel analogs with tailored properties. This adaptability is particularly relevant in the context of fragment-based drug design, where small molecular fragments are assembled to optimize binding affinity and selectivity.

The compound’s CAS No. 2171286-46-5 serves as a unique identifier, facilitating its procurement and regulatory compliance. As the pharmaceutical industry continues to emphasize green chemistry and sustainable practices, the efficient synthesis and application of such compounds are under scrutiny. Researchers are exploring eco-friendly alternatives for Fmoc deprotection and other steps involving this molecule, reflecting the broader shift toward environmentally conscious methodologies.

In summary, 2-{3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclobutyl}acetic acid represents a cutting-edge tool in modern drug discovery. Its structural complexity, combined with its relevance to peptide-based therapeutics and fragment-based drug design, positions it as a compound of significant interest. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in the development of innovative treatments for a wide range of diseases.